1-((6-Hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)(4-isopropylphenyl)methyl)piperidine-4-carboxamide

• IUPAC Name: 1-[(6-hydroxy-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-(4-propan-2-ylphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H27N5O2S/c1-12(2)14-4-6-15(7-5-14)17(25-10-8-16(9-11-25)19(22)27)18-20(28)26-21(29-18)23-13(3)24-26/h4-7,12,16-17,28H,8-11H2,1-3H3,(H2,22,27)
• InChI Key: UQLMHFLQPJFXEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)C(C)C)N4CCC(CC4)C(=O)N)O
• Molecular Formula: C21H27N5O2S
• Molecular Weight: 413.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. Detailed structural analysis would typically involve techniques such as NMR and X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the heterocyclic rings and the functional groups. For example, the hydroxy groups might be involved in hydrogen bonding, and the carboxamide group could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like the hydroxy and carboxamide groups would likely make it somewhat soluble in polar solvents.

Scientific Research Applications

Synthesis Methods and Chemical Properties

Research in the synthesis of thiazolo[3,2-b][1,2,4]triazol derivatives, such as the work by Youssef et al. (2012), highlights the use of both conventional and microwave-assisted techniques for producing compounds with valuable biological activities. Their study reports on the efficient synthesis of various derivatives, demonstrating the versatility of these compounds in chemical synthesis (Youssef, Azab, & Youssef, 2012).

Antimicrobial Activities

Compounds containing the thiazolo[3,2-b][1,2,4]triazol moiety have been investigated for their antimicrobial properties. For instance, Suresh et al. (2016) synthesized novel thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives and evaluated them for antibacterial and antifungal activities. Their findings revealed significant biological activity against a range of microorganisms, underscoring the potential of these compounds in developing new antimicrobial agents (Suresh, Lavanya, & Rao, 2016).

Pharmacological Applications

The pharmacological evaluation of similar triazol derivatives has shown promising results in various studies. Liu et al. (2009) synthesized 1-substituted-N-(4,5-dihydro-1-methyl-[1,2,4]triazolo[4,3-a]quinolin-7-yl)piperidine-4-carboxamides and found some derivatives to exhibit positive inotropic activity, suggesting potential applications in heart failure treatment (Liu et al., 2009).

Inhibition of Enzymes and Biological Targets

Thalji et al. (2013) identified 1-(1,3,5-triazin-2-yl)piperidine-4-carboxamides as inhibitors of soluble epoxide hydrolase, an enzyme implicated in various diseases. Their research highlights the critical role of the triazine heterocycle in achieving high potency and selectivity, pointing to the therapeutic potential of these inhibitors in disease models (Thalji et al., 2013).

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Based on the functional groups present, it could potentially interact with biological targets through hydrogen bonding, ionic interactions, or hydrophobic interactions.

Future Directions

Future research on this compound could involve further exploration of its synthesis, structural characterization, and investigation of its biological activity. This could potentially lead to the discovery of new pharmaceuticals or bioactive compounds.